Cas no 12738-95-3 (Tunaxanthin)

Tunaxanthin structure
Tunaxanthin structure
Product Name:Tunaxanthin
CAS No:12738-95-3
MF:C40H56O2
MW:568.871452331543
CID:198138
PubChem ID:6384258
Update Time:2025-04-19

Tunaxanthin Chemical and Physical Properties

Names and Identifiers

    • e,e-Carotene-3,3'-diol
    • 4,4'-Didehydro-6,6'-dihydro-β,β-carotene-3,3'-diol
    • TUNAXANTHIN
    • x-Carotene-3,3'-diol (7CI)
    • epsilon,epsilon-carotene-3,3'-diol
    • AKOS040754279
    • 65FBV5LI7B
    • xi-Carotene-3,3'-diol
    • 4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-(4-hydroxy-2,6,6-trimethylcyclohex-2-en-1-yl)-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethylcyclohex-2-en-1-ol
    • SCHEMBL1775218
    • 12738-95-3
    • Q27116456
    • UNII-65FBV5LI7B
    • .EPSILON.,.EPSILON.-CAROTENE-3,3'-DIOL
    • .XI.-CAROTENE-3,3'-DIOL
    • CHEBI:35326
    • Tunaxanthin
    • Inchi: 1S/C40H56O2/c1-29(17-13-19-31(3)21-23-37-33(5)25-35(41)27-39(37,7)8)15-11-12-16-30(2)18-14-20-32(4)22-24-38-34(6)26-36(42)28-40(38,9)10/h11-26,35-38,41-42H,27-28H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,29-15+,30-16+,31-19+,32-20+
    • InChI Key: BIPAHAFBQLWRMC-DKLMTRRASA-N
    • SMILES: OC1C=C(C)C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2C(C)=CC(CC2(C)C)O)/C)/C)C(C)(C)C1

Computed Properties

  • Exact Mass: 568.428
  • Monoisotopic Mass: 568.428
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 10
  • Complexity: 1160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 9
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.1
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • PSA: 40.46000
  • LogP: 10.25920

Tunaxanthin Pricemore >>

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